Cas no 623-76-7 (1,3-Diethylurea)

1,3-Diethylurea Properties

Names and Identifiers

• 1,3-Diethylurea
• Diethylurea
• Diethylureasymmetrical
• 1,2-diethylurea
• 1,3-diethyl-2-urea
• 1,3-diethyl-ure
• Diethylurea,1,3
• DiisobutylaMine
• N,N'-DIETHYLUREA
• SYM-DIETHYLUREA
• Urea,1,3-diethyl
• Urea,1,3-diethyl- (6CI,7CI,8CI)
• NSC 429
• Urea, N,N'-diethyl-
• UREA, 1,3-DIETHYL-
• Urea, N,N'-diethyl (9CI)
• sym-N,N'-Diethylurea
• 1JWC8EN6FM
• ZWAVGZYKJNOTPX-UHFFFAOYSA-N
• N-ethyl(ethylamino)carboxamide
• NSC429
• Urea,3-diethyl-
• Urea,N'-diethyl-
• 1,3-diethyl-urea
• Urea, N,N'-diethyl
• STK369707
• SBB058550
• +Expand

• MDL： MFCD00009028
• InChIKey： ZWAVGZYKJNOTPX-UHFFFAOYSA-N
• Inchi： 1S/C5H12N2O/c1-3-6-5(8)7-4-2/h3-4H2,1-2H3,(H2,6,7,8)
• SMILES： O=C(N([H])C([H])([H])C([H])([H])[H])N([H])C([H])([H])C([H])([H])[H]
• BRN： 1744741

Computed Properties

• Exact Mass: 116.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.094963
• Heavy Atom Count: 8
• Complexity: 64.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 1.10720
• PSA: 41.13000
• Refractive Index: 1.4616 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 263°C at 760 mmHg
• Melting Point: 110.0 to 113.0 deg-C
• Flash Point: 121.1℃
• FEMA: 3486
• Color/Form: White solid.
• Solubility: Not determined.
• Density: 1.0415

1,3-Diethylurea Security Information

• RTECS：YS9354000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R11; R23/24/25; R36/37/38
• Dangerous goods sign： F T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 11-23/24/25-36/37/38
• Signal Word：Warning

1,3-Diethylurea Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds